Cas no 1361703-64-1 (Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate
• CAS No: 1361703-64-1
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4921951
• Update Time: 2025-05-27

Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)6-4-10(17)18-5-7(6)11-8(14)2-3-9(15)12(11)16/h2-5H,1H3
• InChI Key： BCRMLXREROBBNA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=CC=1C(=O)OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate

Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate (CAS No. 1361703-64-1): An Overview

Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate (CAS No. 1361703-64-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated and trichlorinated phenyl group attached to an isonicotinate moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate is C₁₅H₈Cl₃FN₂O₂. Its molecular weight is approximately 370.58 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the coupling of 2-fluoro-5-bromopyridine with 2,3,6-trichlorophenylboronic acid, followed by esterification with methanol. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of physical properties, Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate is a white crystalline solid at room temperature. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.

The biological activity of Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the biosynthesis of fatty acids. This finding suggests that Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate could be developed into a therapeutic agent for treating metabolic disorders such as obesity and diabetes.

Another area of interest is the compound's anti-inflammatory properties. Research conducted at the University of California demonstrated that Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate can effectively reduce inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of nuclear factor-kappa B (NF-κB) signaling pathways. These findings open up possibilities for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its therapeutic potential, Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate has also been explored for its applications in agrochemicals. A study published in Pesticide Biochemistry and Physiology reported that this compound exhibits significant insecticidal activity against several economically important pests. The unique combination of fluorine and chlorine atoms contributes to its high efficacy and low mammalian toxicity, making it a promising candidate for the development of new pesticides.

In the realm of materials science, Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate has been investigated for its potential as a functional material. Its electronic properties and thermal stability make it suitable for use in organic electronics and photovoltaic devices. Researchers at the Massachusetts Institute of Technology have demonstrated that this compound can be used as an electron transport layer in organic solar cells, leading to improved device performance and stability.

The safety profile of Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate has been extensively evaluated through various toxicological studies. These studies have shown that the compound has low acute toxicity when administered orally or dermally to laboratory animals. However, it is important to handle this compound with appropriate safety measures due to its potential irritant properties and environmental impact.

In conclusion, Methyl 2-fluoro-5-(2,3,6-trichlorophenyl)isonicotinate (CAS No. 1361703-64-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various scientific fields.